Cas no 37750-86-0 (Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI))
37750-86-0 structure
Product Name:Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI)
CAS No:37750-86-0
MF:C20H14S2
MW:318.455162525177
CID:318349
PubChem ID:216840
Update Time:2025-04-19
Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI)
- 6,12-dimethyl-dibenzo[d,d']benzo[1,2-b,4,5-b']dithiophene
- DTXSID00191200
- 37750-86-0
- Benzo(1,2-b:4,5-b')bis(1)benzothiophene, 6,12-dimethyl-
- 2,12-dimethyl-10,20-dithiapentacyclo[11.7.0.03,11.04,9.014,19]icosa-1(13),2,4,6,8,11,14,16,18-nonaene
- BRN 0032953
- 6,12-dimethylbenzo[1,2-b:4,5-b']dithionaphthene
- 4-19-00-00437 (Beilstein Handbook Reference)
- 6,12-Dimethylbenzo(1,2-b:4,5-b')dithionaphthene
- 6,12-dimethyldibenzo[d,d']benzo[1,2-b:4,5-b']bisthiophene
- CHEBI:142414
-
- Inchi: 1S/C20H14S2/c1-11-17-13-7-3-5-9-15(13)22-20(17)12(2)18-14-8-4-6-10-16(14)21-19(11)18/h3-10H,1-2H3
- InChI Key: SMSBYNWSDGBVOO-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C(C)=C3C(C4C=CC=CC=4S3)=C(C)C1=2
Computed Properties
- Exact Mass: 318.05382
- Monoisotopic Mass: 318.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 542.7°C at 760 mmHg
- Flash Point: 214.3°C
- Refractive Index: 1.827
- PSA: 0
Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
37750-86-0 (Benzo[1,2-b:4,5-b']bis[1]benzothiophene,6,12-dimethyl- (6CI,7CI,9CI)) Related Products
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